Cas no 2229505-08-0 (methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2229505-08-0
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6041688
• PubChem ID: 165627430
• Update Time: 2025-06-11

methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate
• 2229505-08-0
• EN300-1764341

• Inchi： 1S/C10H12O5/c1-15-10(14)5-9(13)7-4-6(11)2-3-8(7)12/h2-4,9,11-13H,5H2,1H3
• InChI Key： SFJQHYZSZUMMTJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų

Additional information on methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate

Comprehensive Analysis of Methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate (CAS No. 2229505-08-0)

Methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate (CAS No. 2229505-08-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 2229505-08-0, belongs to the class of phenolic esters and is characterized by its hydroxyl and ester functional groups. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including antioxidants and anti-inflammatory agents.

The chemical structure of methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate features a benzene ring with two hydroxyl groups at the 2 and 5 positions, along with a hydroxypropanoate side chain. This configuration contributes to its reactivity and solubility in polar solvents, making it a versatile building block in organic synthesis. Recent studies have explored its potential in cosmetic formulations, where its antioxidant properties could help combat oxidative stress in skincare products. This aligns with the growing consumer demand for natural and sustainable ingredients in beauty and personal care.

In the context of drug discovery, CAS 2229505-08-0 has been investigated for its ability to modulate enzymatic activity. Its phenolic hydroxyl groups are known to interact with reactive oxygen species (ROS), which has sparked interest in its application for neuroprotective therapies. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are actively searching for compounds that can mitigate oxidative damage in neural tissues. This compound's dual functionality—acting as both an antioxidant and an anti-inflammatory agent—positions it as a promising candidate for further study.

From a synthetic chemistry perspective, the esterification of 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoic acid to form methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate is a critical step in optimizing yield and purity. Advances in green chemistry have led to the development of more sustainable catalytic methods for this transformation, reducing the reliance on hazardous reagents. This resonates with the broader industry shift toward environmentally friendly manufacturing processes, a topic frequently searched by professionals in the chemical and pharmaceutical sectors.

The compound's stability under various pH conditions has also been a focal point of research. Preliminary data suggest that methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate exhibits moderate stability in acidic environments but may degrade under prolonged exposure to alkaline conditions. This information is crucial for formulators working on pH-sensitive drug delivery systems, another hot topic in pharmaceutical development. Understanding these properties helps in designing more effective and stable formulations.

In addition to its pharmaceutical applications, CAS 2229505-08-0 has potential uses in agricultural chemistry. Its phenolic structure could serve as a scaffold for developing novel plant growth regulators or pest control agents. With the increasing global focus on sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional agrochemicals, and this compound's biodegradability makes it an attractive option.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate. These methods ensure the compound's purity and confirm its structural integrity, which is essential for regulatory compliance and quality control. The demand for high-purity reference standards in research and development has grown, driven by the need for reproducible results in preclinical studies.

Looking ahead, the exploration of methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate is expected to expand into new areas, including material science and nanotechnology. Its ability to form hydrogen bonds and coordinate with metal ions opens possibilities for designing functional materials with tailored properties. As interdisciplinary research gains momentum, this compound could play a pivotal role in bridging gaps between chemistry, biology, and engineering.

In summary, methyl 3-(2,5-dihydroxyphenyl)-3-hydroxypropanoate (CAS No. 2229505-08-0) is a multifaceted compound with broad applicability across multiple industries. Its unique chemical profile, combined with the rising interest in sustainable and bioactive molecules, ensures its continued relevance in scientific and industrial communities. Future research will likely uncover even more innovative uses for this versatile molecule.